Cas no 633-96-5 (Acid orange 7)

• Product Name: Acid orange 7
• CAS No: 633-96-5
• MF: C₁₆H₁₁N₂NaO₄S
• MW: 350.324313402176
• MDL: MFCD00011657
• CID: 39313
• PubChem ID: 87570353
• Update Time: 2026-05-14

Acid orange 7 Chemical and Physical Properties

Names and Identifiers

• Orange Ⅱ
• C.I. 15510
• Orange II sodium salt
• 4-(2-Hydroxy-1-naphthylazo)benzenesulfonic acid sodium salt
• Sodium 4-[(2-hydroxy-1-naphthyl)azo]benzenesulphonate
• Acid Orange 7
• ORANGE II SODIUM, C.I. NO.15510
• OrangeII
• 4-[(2-hydroxy-1-naphthyl)azo]benzenesulfonic acid,sodium salt
• Acid Orange
• Biological stain
• ORANGE 4
• Orange 7
• Orange II, certified, pure
• Orange II, pure, certified
• ORANGE1
• orangeiic
• orangeya
• orangeyz
• tropaeolin ooo
• Gold Orange
• p-(2-Hydroxy-1-naphthylazo)benzenesulfonic Acid Sodium Salt
• Tropaeolin OOO-2
• Orange II
• Acid Orange A
• C.I. Acid Orange 7
• Orange 2 sodium salt
• Acid orange ii
• Persian Orange
• Fenazo Orange
• Colacid Orange
• Solar Orange
• Curol Orange
• Amacid Orange Y
• Orange Y
• Orange Extra N
• Orange Extra P
• Special Orange H
• Orange YZ
• Orange YA
• Persian Orange X
• Kiton Orange II
• Bucacid Orange A
• Lurazol Orange E
• Lake Orange A
• Perca Orange GR
• Nubilon Orange R
• Orange IIP
• Orange IIS
• Orange IIC
• Java Orange II
• Erio Orange II
• Orange IISM
• Acilan Orange
• Acid orange 7

• MDL： MFCD00011657
• Inchi： 1S/C16H12N2O4S.Na/c19-15-10-5-11-3-1-2-4-14(11)16(15)18-17-12-6-8-13(9-7-12)23(20,21)22;/h1-10,19H,(H,20,21,22);/q;+1/p-1/b18-17+;
• InChI Key： CQPFMGBJSMSXLP-ZAGWXBKKSA-M
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])/N=N/C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C21)O[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 350.03400
• Monoisotopic Mass: 350.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 111

Experimental Properties

• Color/Form: Orange to red powder.
• Density: 0.9879
• Melting Point: 164 ºC
• Solubility: Solubility Very soluble in water; very slightly soluble in ethanol
• Water Partition Coefficient: 116 g/L (30 ºC)
• PSA: 110.53000
• LogP: 4.94570
• Solubility: It is red and yellow when dissolved in water, and brown yellow precipitates are produced after adding hydrochloric acid; It is dark brown after adding sodium hydroxide solution. It is orange when dissolved in ethanol; It is magenta in concentrated sulfuric acid and produces brownish yellow precipitate after dilution; It is golden yellow in concentrated nitric acid. Insoluble in concentrated sodium hydroxide
• Merck: 6858
• pka: 8.26, 11.4(at 25℃)
• Color index: 15510
• λmax: 483nm
• PH: Amber (7.4) to orange (8.6);Orange (10.2) to red (11.8)

Acid orange 7 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DB7084000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
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• Material Chemicals Colorants and Pigments